Cas no 1239964-17-0 (tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate)
1239964-17-0 structure
Product name:tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate
CAS No:1239964-17-0
MF:C12H14F2O3
MW:244.234570980072
MDL:MFCD21607423
CID:2149386
PubChem ID:66740404
tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate
- 1239964-17-0
- DB-352881
- TERT-BUTYL3,5-DIFLUORO-4-(HYDROXYMETHYL)BENZOATE
- DTXSID80735681
- AKOS027254197
- Benzoic acid, 3,5-difluoro-4-(hydroxymethyl)-, 1,1-dimethylethyl ester
- MFCD21607423
- UQXHOULFCLJBCV-UHFFFAOYSA-N
- AS-36491
- SCHEMBL602786
- TERT-BUTYL 3,5-DIFLUORO-4-(HYDROXYMETHYL)BENZOATE
-
- MDL： MFCD21607423
- Inchi： InChI=1S/C12H14F2O3/c1-12(2,3)17-11(16)7-4-9(13)8(6-15)10(14)5-7/h4-5,15H,6H2,1-3H3
- InChI Key： UQXHOULFCLJBCV-UHFFFAOYSA-N
- SMILES： CC(C)(C)OC(=O)C1=CC(=C(CO)C(=C1)F)F
Computed Properties
- Exact Mass: 244.09110063g/mol
- Monoisotopic Mass: 244.09110063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.5Ų
tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1264012-250mg |
Benzoic acid, 3,5-difluoro-4-(hydroxymethyl)-, 1,1-dimethylethyl ester |
1239964-17-0 | 97% | 250mg |
$310 | 2024-06-08 | |
| Alichem | A019095480-5g |
tert-Butyl 3,5-difluoro-4-(hydroxymethyl)benzoate |
1239964-17-0 | 95% | 5g |
$994.28 | 2023-09-03 | |
| abcr | AB447213-1g |
tert-Butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, 97%; . |
1239964-17-0 | 97% | 1g |
€610.10 | 2024-04-20 | |
| abcr | AB447213-250mg |
tert-Butyl 3,5-difluoro-4-(hydroxymethyl)benzoate, 97%; . |
1239964-17-0 | 97% | 250mg |
€274.90 | 2024-04-20 | |
| A2B Chem LLC | AA27462-250mg |
tert-Butyl 3,5-difluoro-4-(hydroxymethyl)benzoate |
1239964-17-0 | 97% | 250mg |
$225.00 | 2024-04-20 | |
| Ambeed | A819920-1g |
tert-Butyl 3,5-difluoro-4-(hydroxymethyl)benzoate |
1239964-17-0 | 95+% | 1g |
$324.0 | 2024-04-25 | |
| Crysdot LLC | CD12170025-1g |
tert-Butyl 3,5-difluoro-4-(hydroxymethyl)benzoate |
1239964-17-0 | 95+% | 1g |
$359 | 2024-07-23 | |
| Crysdot LLC | CD12170025-10g |
tert-Butyl 3,5-difluoro-4-(hydroxymethyl)benzoate |
1239964-17-0 | 95+% | 10g |
$1037 | 2024-07-23 | |
| eNovation Chemicals LLC | Y1264012-250mg |
Benzoic acid, 3,5-difluoro-4-(hydroxymethyl)-, 1,1-dimethylethyl ester |
1239964-17-0 | 97% | 250mg |
$310 | 2025-02-21 | |
| abcr | AB447213-1 g |
tert-Butyl 3,5-difluoro-4-(hydroxymethyl)benzoate; 97% |
1239964-17-0 | 1g |
€603.10 | 2022-06-02 |
tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate Related Literature
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Jiayu Zhang,Junfeng Xie,Min Wang,Xiangjiang Zheng,Zhen Zhang,Xuemei Li,Bo Tang Dalton Trans., 2018,47, 12667-12670
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Tenglong Mei,Chuang Wang,Meng Liao,Jiaxin Li,Liyuan Wang,Chengqiang Tang,Xuemei Sun,Bingjie Wang,Huisheng Peng J. Mater. Chem. A, 2021,9, 10104-10109
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Aamer Saeed,Syeda Abida Ejaz,Muddasar Shehzad,Sidra Hassan,Mariya al-Rashida,Jamshed Iqbal RSC Adv., 2016,6, 21026-21036
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Gousia Begum Phys. Chem. Chem. Phys., 2017,19, 7624-7630
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Abdel Rahman Abdel Fattah,Sarah Mishriki,Tobias Kammann,Rakesh P. Sahu,Fei Geng Biomater. Sci., 2018,6, 683-694
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Z. C. Kennedy,J. F. Christ,K. A. Evans,B. W. Arey,L. E. Sweet,M. G. Warner,R. L. Erikson,C. A. Barrett Nanoscale, 2017,9, 5458-5466
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Y. D. Chen,J. J. Xu,Y. Wang,H. Chen,Q. J. Luo,X. D. Li,W. P. Zhu RSC Adv., 2017,7, 1260-1265
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10. 3D in vitro co-culture disc for spatiotemporal image analysis of cancer–stromal cell interaction†Haruko Takahashi,Yutaka Kikuchi Biomater. Sci., 2021,9, 4448-4458
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1239964-17-0)tert-butyl 3,5-difluoro-4-(hydroxymethyl)benzoate
Purity:99%
Quantity:1g
Price ($):292.0